BENGHE Foundational & Exploratory

Check Availability & Pricing

Mass Spectrometry Analysis of 1-(Piperidin-4-
ylcarbonyl)azepane: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-(Piperidin-4-ylcarbonyl)azepane

Cat. No.: B1351090

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the anticipated mass spectrometry
analysis of 1-(Piperidin-4-ylcarbonyl)azepane, a heterocyclic compound with potential
applications in medicinal chemistry and drug development.[1] Due to the limited availability of
specific experimental data for this compound in publicly accessible literature, this document
outlines the predicted fragmentation patterns and provides generalized experimental protocols
based on the analysis of structurally similar molecules.[2]

Predicted Mass Spectrometry Data

The mass spectrometric analysis of 1-(Piperidin-4-ylcarbonyl)azepane (chemical formula:
C12H22N:20) is expected to yield a molecular ion and several characteristic fragment ions. The
molecular weight of this compound provides the basis for identifying the parent ion in a mass
spectrum.

Table 1: Predicted Mass-to-Charge Ratios (m/z) of Parent and Major Fragment lons

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1351090?utm_src=pdf-interest
https://www.benchchem.com/product/b1351090?utm_src=pdf-body
https://www.smolecule.com/products/s780120
https://www.benchchem.com/pdf/Spectroscopic_Data_for_1_1_Benzoyl_4_piperidinyl_azepane_A_Technical_Overview.pdf
https://www.benchchem.com/product/b1351090?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1351090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory
Check Availability & Pricing

lon Predicted m/z Description

[M+H]*+ 211.18 Protonated parent molecule

Resulting from the cleavage of
Fragment A 112.08 the amide bond (Piperidin-4-
ylcarbonyl moiety)

Fragment B 99.09 Azepane ring fragment

Fragment C 84.08 Piperidine ring fragment

Note: The predicted m/z values are based on theoretical fragmentation and may vary slightly in

experimental conditions.

Proposed Fragmentation Pathway

The fragmentation of 1-(Piperidin-4-ylcarbonyl)azepane under mass spectrometry conditions,
such as electrospray ionization (ESI), is likely to involve the cleavage of the amide bond, which
is a common and energetically favorable fragmentation pathway for molecules containing this
functional group.[2] The piperidine and azepane rings may also undergo fragmentation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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